1-(Tetrahydrofuran-2-ylcarbonyl)-1,4-diazepane
Overview
Description
“1-(Tetrahydrofuran-2-ylcarbonyl)-1,4-diazepane” is a chemical compound. It’s related to “1-[[(2RS)-Tetrahydrofuran-2-yl]carbonyl]piperazine”, which is used in pharmaceutical testing .
Synthesis Analysis
The synthesis of similar compounds involves the transformation of furan-derived ketones into THF-derived amines over Pd/Al2O3, using NH3 or amines as a nitrogen source and molecular hydrogen as a reducing agent . A one-pot two-step strategy combining C-C and C-N condensation reactions was attempted, achieving a high yield (85%) towards 5-methyl-1-(tetrahydrofuran-2-yl)hexan-3-amine starting directly from furfural .Properties
IUPAC Name |
1,4-diazepan-1-yl(oxolan-2-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2/c13-10(9-3-1-8-14-9)12-6-2-4-11-5-7-12/h9,11H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISSPTTIRJJAKRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)N2CCCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10518146 | |
Record name | (1,4-Diazepan-1-yl)(oxolan-2-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10518146 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
63035-27-8 | |
Record name | (1,4-Diazepan-1-yl)(oxolan-2-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10518146 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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